Cas no 89665-83-8 (5-Pyrimidineaceticacid, 1,2,3,4-tetrahydro-a-hydroxy-2,4-dioxo-1-b-D-ribofuranosyl-, methyl ester, (S)- (9CI))

• Product Name: 5-Pyrimidineaceticacid, 1,2,3,4-tetrahydro-a-hydroxy-2,4-dioxo-1-b-D-ribofuranosyl-, methyl ester, (S)- (9CI)
• CAS No: 89665-83-8
• MF: C₁₂H₁₆N₂O₉
• MW: 332.263443946838
• CID: 731889
• Update Time: 2026-04-29

5-Pyrimidineaceticacid, 1,2,3,4-tetrahydro-a-hydroxy-2,4-dioxo-1-b-D-ribofuranosyl-, methyl ester, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidineaceticacid, 1,2,3,4-tetrahydro-a-hydroxy-2,4-dioxo-1-b-D-ribofuranosyl-, methyl ester, (S)- (9CI)
• 5-(Carboxy(hydroxy)methyl)uridine methyl ester
• methyl 2-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]-2-hydroxyacetate

Computed Properties

• Exact Mass: 332.086
• Monoisotopic Mass: 332.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Density: 1.687
• Refractive Index: 1.628